3-chloro-4-fluoro-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C18H19ClFNO4S/c1-25-13-4-6-15-12(9-13)3-2-8-18(15,22)11-21-26(23,24)14-5-7-17(20)16(19)10-14/h4-7,9-10,21-22H,2-3,8,11H2,1H3
• InChI Key: AWIIOIQATUDERE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(CCC2)(CNS(=O)(=O)C3=CC(=C(C=C3)F)Cl)O
• Molecular Formula: C18H19ClFNO4S
• Molecular Weight: 399.9 g/mol

Description

3-chloro-4-fluoro-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H19ClFNO4S and its molecular weight is 399.86. The purity is usually 95%.
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Scientific Research Applications

Chemosensing Applications

The development of chemosensing probes like 4CBS, which involves benzenesulfonamide derivatives, highlights the application of these compounds in detecting ions in aqueous solutions. Such probes offer selective and sensitive detection capabilities, with potential for biological imaging applications. For instance, a study developed a chemosensing probe for the selective detection of Sn2+ ions, demonstrating the compound's efficacy as a fluorescent marker in living cells and zebrafish, thereby underscoring its utility in biological and environmental monitoring (Ravichandiran et al., 2020).

Photodynamic Therapy for Cancer

Research on new zinc phthalocyanine substituted with benzenesulfonamide derivative groups reveals the potential of such compounds in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit significant properties, including high singlet oxygen quantum yield, which is crucial for effective PDT, suggesting that benzenesulfonamide derivatives could play a vital role in developing cancer therapies (Pişkin, Canpolat, & Öztürk, 2020).

Herbicide Selectivity and Metabolism

The selectivity and metabolism of herbicides like chlorsulfuron, which is a benzenesulfonamide derivative, provide insights into agricultural chemistry and plant biology. The ability of certain plants to metabolize this herbicide underlines the specificity and potential environmental impact of such compounds, showcasing their importance in agricultural research and management (Sweetser, Schow, & Hutchison, 1982).

Synthesis and Chemical Properties

Studies on the synthesis of chloronaphthalenes from substituted α-tetralones, involving processes like chlorination and dehydrohalogenation, demonstrate the chemical versatility and reactivity of compounds related to benzenesulfonamides. These investigations provide valuable insights into synthetic chemistry, contributing to the development of new materials and chemicals (Prugh, Deana, & Wiggins, 1989).